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Abstract
This technical guide provides a comprehensive analysis of the molecular structure, bonding,

and spectroscopic properties of 1-Chloro-2,2-difluoropropane (HCFC-262ca). As a

halogenated propane, its physicochemical properties are dictated by the complex interplay of

its carbon backbone and the strong inductive and steric effects of its chlorine and fluorine

substituents. This document elucidates the molecule's three-dimensional geometry,

conformational preferences, and the nature of its covalent bonds. Furthermore, it details the

characteristic spectroscopic signatures—particularly Nuclear Magnetic Resonance (¹H, ¹⁹F, ¹³C

NMR), Infrared (IR), and Mass Spectrometry (MS)—that serve as the primary means of its

identification and structural validation. This guide is intended to serve as an authoritative

resource for scientists engaged in fields where precise molecular understanding is paramount.
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Introduction and Chemical Identity
1-Chloro-2,2-difluoropropane is a halogenated hydrocarbon with the chemical formula

C₃H₅ClF₂.[1][2] It belongs to the hydrochlorofluorocarbon (HCFC) family of compounds.

Understanding the precise arrangement of its atoms and the distribution of electron density

within its bonds is fundamental to predicting its reactivity, intermolecular interactions, and utility

in chemical synthesis or as a potential building block in drug development. The strong

electronegativity of the fluorine and chlorine atoms significantly influences the molecule's

properties, creating a unique electronic and steric environment compared to its non-

halogenated propane analog.

Property Value Source

IUPAC Name 1-chloro-2,2-difluoropropane [1]

CAS Number 420-99-5 [1][2]

Molecular Formula C₃H₅ClF₂ [1][3]

Molecular Weight 114.52 g/mol [1][2][3]

SMILES CC(F)(F)CCl [3]

InChIKey
OOXYGJSMTMPTFW-

UHFFFAOYSA-N
[1][3]

Molecular Geometry and Conformational Analysis
The structural foundation of 1-Chloro-2,2-difluoropropane is a three-carbon propane chain.

The central carbon (C2) is geminally disubstituted with two fluorine atoms, while a terminal

carbon (C1) is substituted with a chlorine atom. This arrangement leads to a chiral center at

C2, but as the molecule is typically synthesized as a racemic mixture, this aspect is often not

the primary focus unless specific stereoisomers are prepared.

Bond Parameters
The introduction of halogen atoms significantly alters the bond lengths and angles from those

of an ideal sp³-hybridized carbon chain. The C-F and C-Cl bonds are highly polarized due to

the high electronegativity of fluorine and chlorine. The C-F bonds are exceptionally strong and
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short, while the C-Cl bond is longer and weaker. The geminal difluoro group at C2 will sterically

influence the surrounding bonds, likely causing a slight increase in the F-C2-F and F-C2-C

bond angles from the ideal tetrahedral angle of 109.5°.

Conformational Preferences
Rotation around the C1-C2 single bond is the most critical conformational variable. Viewing the

molecule down this bond axis (a Newman projection) reveals the relative positions of the

chlorine atom on C1 and the methyl group and two fluorine atoms on C2. The staggered

conformations are energetically favored over eclipsed conformations.

The stability of these conformers is governed by a balance of forces:

Steric Hindrance: Repulsion between bulky groups (e.g., Cl and CH₃) favors conformations

where these groups are far apart (anti-periplanar).

Gauche Effect: In some fluorinated alkanes, a gauche conformation can be unexpectedly

more stable than the anti conformation.[4] This phenomenon is often attributed to stabilizing

hyperconjugative interactions between a C-H or C-C bonding orbital and an adjacent C-F

antibonding (σ*) orbital.[4] For 1-Chloro-2,2-difluoropropane, the most stable conformer

will be the one that best minimizes steric repulsions while maximizing any potential

stabilizing electronic interactions.

Conformational Analysis Workflow

Define C1-C2 Bond Axis Construct Newman Projections
(Staggered Conformers)

  View Down Axis
Calculate Relative Energies
(Steric vs. Electronic Effects)

  Analyze Interactions
Identify Lowest Energy

(Most Stable) Conformer

  Compare Energies

Click to download full resolution via product page

Caption: Workflow for determining the most stable conformer.

Electronic Structure and Chemical Bonding
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The defining feature of 1-Chloro-2,2-difluoropropane's electronic structure is the severe

polarization of its covalent bonds due to the halogen substituents.

Inductive Effect: Fluorine is the most electronegative element, and chlorine is also highly

electronegative. They exert a strong electron-withdrawing inductive effect (-I effect), pulling

electron density away from the carbon atoms they are attached to. This effect propagates

down the carbon chain, making the C1 and C2 carbons electron-deficient (electrophilic).

Bond Polarity:

C-F Bonds: Highly polar, with a significant partial negative charge (δ-) on the fluorine

atoms and a partial positive charge (δ+) on the C2 carbon.

C-Cl Bond: Also polar, with a δ- on the chlorine atom and a δ+ on the C1 carbon. The

polarity is less pronounced than that of the C-F bond.

Molecular Dipole Moment: Due to the asymmetrical arrangement of these polar bonds, the

molecule possesses a significant net molecular dipole moment. The magnitude and direction

of this dipole are dependent on the molecule's preferred conformation.

Spectroscopic Characterization: The Experimental
Validation
Spectroscopic methods provide the definitive "fingerprint" of 1-Chloro-2,2-difluoropropane,

allowing for its unambiguous identification and structural confirmation. Fluorine-19 NMR is a

particularly powerful tool for analyzing fluorinated compounds due to the 100% natural

abundance and high sensitivity of the ¹⁹F nucleus.[5][6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone for the structural elucidation of organic molecules,

including fluorinated compounds.[8]
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NMR Data for 1-Chloro-2,2-difluoropropane

¹H NMR

Chemical Shift (δ, ppm): 3.66 (CH₂Cl), 1.76

(CH₃) Multiplicity: Triplet (CH₂Cl), Triplet (CH₃)

Coupling Constants (J): J(H,F) = 11.41 Hz (for

CH₂Cl), J(H,F) = 17.92 Hz (for CH₃)[9]

¹⁹F NMR

Chemical Shift (δ, ppm): -94.90 (CF₂)

Multiplicity: Quartet of Triplets (CF₂) Coupling

Constants (J): J(F,H) = 17.92 Hz (coupling to

CH₃), J(F,H) = 11.41 Hz (coupling to CH₂Cl)[9]

¹³C NMR

Predicted Chemical Shifts (δ, ppm): ~125 (CF₂,

quartet), ~50 (CH₂Cl, triplet), ~20 (CH₃, triplet).

Note: Exact values require experimental

measurement or high-level computation.

Multiplicity arises from C-F coupling.

Interpretation of NMR Data:

¹H NMR: Two distinct signals are observed. The downfield signal at 3.66 ppm corresponds to

the two protons of the chloromethyl (-CH₂Cl) group, which are deshielded by the adjacent

chlorine and the two fluorine atoms. The upfield signal at 1.76 ppm corresponds to the three

protons of the methyl (-CH₃) group. Both signals appear as triplets due to coupling with the

two equivalent fluorine atoms on C2 (n+1 rule does not apply for heteronuclear coupling;

rather, it's a doublet of doublets that looks like a triplet if the coupling constants are similar, or

more accurately, a triplet from coupling to two equivalent nuclei).[9]

¹⁹F NMR: A single signal is expected for the two chemically equivalent fluorine atoms. This

signal is significantly shifted and its multiplicity is complex. It is split into a quartet by the

three adjacent methyl protons and further split into a triplet by the two chloromethyl protons.

[9]
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NMR Data Interpretation Workflow

Proposed Structure
1-Chloro-2,2-difluoropropane

Acquire NMR Spectra
(¹H, ¹⁹F, ¹³C)

  Sample Prep.

Analysis

Chemical Shifts (Electronic Env.)

Integration (Proton Count)

Multiplicity (Neighboring Nuclei)

Coupling Constants (Connectivity)

  Process Data

Confirm Structure

  Match Data to Structure

Click to download full resolution via product page

Caption: Logical workflow for structural elucidation using NMR.

Protocol: Acquiring High-Resolution NMR Spectra
Sample Preparation: Dissolve ~5-10 mg of 1-Chloro-2,2-difluoropropane in ~0.6 mL of a

deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of an

internal standard (e.g., TMS for ¹H and ¹³C NMR) if precise chemical shift referencing is

required.

Instrument Setup: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or

higher). Tune and shim the instrument for optimal magnetic field homogeneity.
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¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure adequate

spectral width to cover all expected signals. Process the data (Fourier transform, phase

correction, baseline correction) and integrate the signals.

¹⁹F NMR Acquisition: Switch the spectrometer probe to the fluorine channel. Acquire a

proton-coupled ¹⁹F spectrum. The large chemical shift range of fluorine NMR must be

accounted for in the experimental setup.[7]

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Techniques like DEPT can

be used to differentiate between CH₃, CH₂, CH, and quaternary carbons. For observing C-F

coupling, a proton-decoupled but fluorine-coupled spectrum can be acquired.

Data Analysis: Correlate the chemical shifts, integrations, multiplicities, and coupling

constants from all spectra to assemble and confirm the molecular structure.

Vibrational Spectroscopy (IR & Raman)
Infrared (IR) and Raman spectroscopies probe the vibrational modes of the molecule. Specific

functional groups absorb IR radiation at characteristic frequencies, providing structural

information.

C-H Stretching: Expected in the 2900-3000 cm⁻¹ region.

C-H Bending: Expected in the 1350-1470 cm⁻¹ region.[10]

C-F Stretching: Strong, characteristic absorptions are expected in the 1000-1400 cm⁻¹

region. The geminal difluoro group will likely show intense, distinct bands.

C-Cl Stretching: A moderate to strong absorption is expected in the 600-800 cm⁻¹ region.

C-C Stretching: Weaker absorptions are expected in the 800-1200 cm⁻¹ region.[10]

Analysis of the complete vibrational spectrum can provide conformational information, as

different conformers may have slightly different vibrational frequencies.[11]

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

Molecular Ion (M⁺): The molecular ion peak would be observed at m/z 114 (for ³⁵Cl) and 116

(for ³⁷Cl) in an approximate 3:1 ratio, characteristic of a monochlorinated compound.

Fragmentation: Common fragmentation pathways would include the loss of a chlorine atom

([M-Cl]⁺ at m/z 79), the loss of a methyl group ([M-CH₃]⁺ at m/z 99), and cleavage of the C1-

C2 bond, leading to characteristic fragments that help confirm the connectivity.

Conclusion
The molecular architecture of 1-Chloro-2,2-difluoropropane is a testament to the profound

influence of halogen substitution on the structure and properties of a simple alkane. The strong

inductive effects of the chlorine and fluorine atoms create a highly polarized electronic

environment, which in turn governs the molecule's geometry, conformational energetics, and

spectroscopic behavior. A multi-technique spectroscopic approach, anchored by ¹H and ¹⁹F

NMR, provides an unambiguous method for its structural verification. This detailed

understanding is indispensable for any researcher or scientist utilizing this compound in

complex chemical systems.

References
National Institutes of Health (NIH). New 19F NMR methodology reveals structures of
molecules in complex mixtures of fluorinated compounds.
ResearchGate. An Overview of Fluorine NMR.
Stenutz. 1-chloro-2,2-difluoropropane.
National Institutes of Health (NIH). Analysis of Vibrational Spectra of 3-halo-1-propanols
CH(2)XCH(2)CH(2)OH (X Is Cl and Br).
Anasazi Instruments. Active Nuclei Fluorine-19 NMR Spectroscopy.
Royal Society of Chemistry. 19F-centred NMR analysis of mono-fluorinated compounds.
ChemicalBook. 1-Chloro-2,2-difluoropropane(420-99-5) 1H NMR spectrum.
PubChem. 1-Chloro-2,2-difluoropropane | C3H5ClF2 | CID 67896.
US EPA. Propane, 1-chloro-2,2-difluoro- - Substance Details - SRS.
Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy.

YouTube. Conformational analysis of 1,2-difluoroethane. Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b122421/docs?utm_src=pdf-body#molecular-structure-and-bonding-in-1-chloro-2-2-difluoropropane
https://www.benchchem.com/product/b122421/docs?utm_src=pdf-body#molecular-structure-and-bonding-in-1-chloro-2-2-difluoropropane
https://www.benchchem.com/product/b122421/docs?utm_src=pdf-body#molecular-structure-and-bonding-in-1-chloro-2-2-difluoropropane
https://www.benchchem.com/product/b122421/docs?utm_src=pdf-body#molecular-structure-and-bonding-in-1-chloro-2-2-difluoropropane
https://www.youtube.com/watch?v=R5pHiJj283A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MDPI. Monitoring Reaction Paths Using Vibrational Spectroscopies: The Case of the

Dehydrogenation of Propane toward Propylene on Pd-Doped Cu(111) Surface. Available

from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-Chloro-2,2-difluoropropane | C3H5ClF2 | CID 67896 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Substance Registry Services | US EPA [cdxapps.epa.gov]

3. 1-chloro-2,2-difluoropropane [stenutz.eu]

4. youtube.com [youtube.com]

5. New 19F NMR methodology reveals structures of molecules in complex mixtures of
fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]

6. Active Nuclei Fluorine-19 NMR Spectroscopy - Anasazi Instruments [aiinmr.com]

7. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]

8. 19 F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC
Publishing) DOI:10.1039/D1RA08046F [pubs.rsc.org]

9. 1-Chloro-2,2-difluoropropane(420-99-5) 1H NMR spectrum [chemicalbook.com]

10. Monitoring Reaction Paths Using Vibrational Spectroscopies: The Case of the
Dehydrogenation of Propane toward Propylene on Pd-Doped Cu(111) Surface | MDPI
[mdpi.com]

11. Analysis of vibrational spectra of 3-halo-1-propanols CH(2)XCH(2)CH(2)OH (X is Cl and
Br) - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Molecular structure and bonding in 1-Chloro-2,2-
difluoropropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122421/docs#molecular-structure-and-bonding-in-1-
chloro-2-2-difluoropropane]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.mdpi.com/2073-4344/12/1/81
https://www.benchchem.com/product/b122421?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-difluoropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2_2-difluoropropane
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/1737920
http://www.stenutz.eu/chem/solv6%20(2).php?name=1-chloro-2%2C2-difluoropropane
https://www.youtube.com/watch?v=jnvhT2IRC_0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8966635/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8966635/
https://www.aiinmr.com/fluorine-19-nmr-spectroscopy-19f
https://en.wikipedia.org/wiki/Fluorine-19_nuclear_magnetic_resonance_spectroscopy
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d1ra08046f
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d1ra08046f
https://www.chemicalbook.com/SpectrumEN_420-99-5_1HNMR.htm
https://www.mdpi.com/1420-3049/23/1/126
https://www.mdpi.com/1420-3049/23/1/126
https://www.mdpi.com/1420-3049/23/1/126
https://pubmed.ncbi.nlm.nih.gov/18417416/
https://pubmed.ncbi.nlm.nih.gov/18417416/
https://www.benchchem.com/product/b122421/docs#molecular-structure-and-bonding-in-1-chloro-2-2-difluoropropane
https://www.benchchem.com/product/b122421/docs#molecular-structure-and-bonding-in-1-chloro-2-2-difluoropropane
https://www.benchchem.com/product/b122421/docs#molecular-structure-and-bonding-in-1-chloro-2-2-difluoropropane
https://www.benchchem.com/product/b122421/docs#molecular-structure-and-bonding-in-1-chloro-2-2-difluoropropane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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